2-fluoro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22FN3O5/c1-4-27-16-11-13(12-17(28-5-2)18(16)29-6-3)20-24-25-21(30-20)23-19(26)14-9-7-8-10-15(14)22/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key: BKIUEVIRBZKVCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN=C(O2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H22FN3O5
• Molecular Weight: 415.4 g/mol

Description

“2-fluoro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a chemical compound with the molecular formula C21H22FN3O5. It has an average mass of 415.415 Da and a monoisotopic mass of 415.154358 Da.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as X-ray diffraction, NMR, and MS. The structure can also be represented using SMILES string and InChI.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds are known to react with aldehydes, isonitriles, and primary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various analytical techniques. Its molecular weight, empirical formula, and other properties can be obtained from its molecular formula.

Scientific Research Applications

Anticancer Properties

Fluorinated benzamides and their derivatives have been explored for their anticancer activities. For instance, a series of substituted benzamides showed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds, evaluated for their potential as anticancer agents, exhibited higher activity than the reference drug in some cases, highlighting the significance of fluorinated derivatives in cancer research (Ravinaik et al., 2021).

Antimicrobial Activity

Fluorinated benzamides and oxadiazole derivatives have also shown promising antimicrobial properties. Several compounds were found highly active against fungi and Gram-positive microorganisms, with some activity noted against Gram-negative strains. The exploration of structure-activity relationships has furthered the understanding of how such compounds can be optimized for enhanced antimicrobial efficacy (Carmellino et al., 1994).

Memory Device Applications

The development of memory devices utilizing fluorinated aromatic polymers demonstrates the versatility of these compounds beyond biological applications. Triphenylamine-based aromatic polymers derived from fluorinated oxadiazoles have been synthesized and used for memory device applications, revealing the influence of linkage groups on memory behavior and highlighting the role of fluorinated compounds in electronic materials (Chen et al., 2013).

Sensor Development

Fluorinated benzoxazoles and benzothiazoles have been applied as fluorescent probes for sensing pH and metal cations, showcasing the utility of fluorinated compounds in developing sensitive and selective sensors for environmental and biological applications (Tanaka et al., 2001).